3-(2,5-Difluorophenylamino)propan-1-ol

• Molecular Formula: C9H11F2NO
• Molecular Weight: 187.19 g/mol
• IUPAC Name: 3-(2,5-difluoroanilino)propan-1-ol
• InChI: InChI=1S/C9H11F2NO/c10-7-2-3-8(11)9(6-7)12-4-1-5-13/h2-3,6,12-13H,1,4-5H2
• InChI Key: YSBYNYNNLYFAIR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)NCCCO)F

Description

Its structure features a propan-1-ol backbone substituted with a 2,5-difluorophenylamino group.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

The following compounds share the propan-1-ol core with varying substituents, influencing their physicochemical and functional profiles:

Compound Name	Key Substituents	Applications	References
3-(2,5-Diaminophenyl)propan-1-ol	2,5-Diaminophenyl	Oxidative hair dye (up to 2% conc.)
3-(Diethylamino)-2,2-dimethyl-propan-1-ol	Diethylamino, dimethyl groups	Industrial/chemical intermediate
2,2-Dimethyl-3-(3-tolyl)propan-1-ol	3-Tolyl, dimethyl groups	Fragrance ingredient
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	Methylamino, thiophen-2-yl	Pharmaceutical impurity/analytical

Key Structural Differences :

• The thiophene-containing analog () introduces sulfur, altering electronic properties and solubility.

Physicochemical Properties

Comparative data for select compounds:

Property	3-(2,5-Difluorophenylamino)propan-1-ol (Inferred)	3-(Diethylamino)-2,2-dimethyl-propan-1-ol	3-(2,5-Diaminophenyl)propan-1-ol (Hydrochloride Salt)
Molecular Weight (g/mol)	~187.2 (calculated)	159.27	~214.7 (free base)
Physical State	Likely liquid or low-melting solid	Clear liquid	Solid (as dihydrochloride salt)
Density (g/cm³)	~1.1–1.3 (fluorine effect)	0.875	Not reported
Flash Point (°C)	>100 (estimated)	73.9	Not applicable (solid)

Notes:

• Fluorination likely increases density and thermal stability compared to non-fluorinated analogs.
• The diethylamino-dimethyl analog () is more volatile (lower flash point), suggesting stricter handling requirements.